Cas no 19842-84-3 (5,6,7-trifluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 5,6,7-trifluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 19842-84-3
• MF: C₉H₃F₃O₂S
• MW: 232.179131746292
• CID: 1390118
• Update Time: 2024-08-16

5,6,7-trifluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trifluoro-1-benzothiophene-2-carboxylic acid
• 5,6,7-Trifluorobenzothiophene-2-carboxylic Acid

• Inchi： 1S/C9H3F3O2S/c10-4-1-3-2-5(9(13)14)15-8(3)7(12)6(4)11/h1-2H,(H,13,14)
• InChI Key： RIJDBVHDDHNGBD-UHFFFAOYSA-N
• SMILES： C12=C(F)C(F)=C(F)C=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 231.98059
• Monoisotopic Mass: 231.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Density: 1.68
• Boiling Point: 381.455°C at 760 mmHg
• Flash Point: 184.498°C
• Refractive Index: 1.634
• PSA: 37.3
• pka: 3.05±0.30(Predicted)